Cas no 2172396-59-5 (2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid
• CAS No: 2172396-59-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6358310
• PubChem ID: 165527469
• Update Time: 2025-10-23

2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid
• EN300-1502216
• 2-(1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutyl)acetic acid
• 2172396-59-5

• Inchi： 1S/C28H32N2O5/c31-25(30-28(12-5-13-28)16-26(32)33)15-18-10-11-19(14-18)29-27(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,5,10-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MZGRQQJOPYSIGR-UHFFFAOYSA-N
• SMILES： O=C(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid

Research Brief on 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid (CAS: 2172396-59-5)

The compound 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid (CAS: 2172396-59-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclobutylacetic acid moiety, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making this compound a valuable intermediate in the production of bioactive peptides.

Recent studies have focused on the synthesis and optimization of 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its reactivity and compatibility with other amino acid derivatives, which is critical for its use in peptide chain elongation. The compound's unique cyclobutyl ring is of particular interest, as it may confer conformational rigidity to peptides, potentially enhancing their biological activity and stability.

In addition to its role in peptide synthesis, 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid has shown promise in the development of novel therapeutics. Preliminary in vitro studies suggest that peptides incorporating this compound exhibit enhanced binding affinity to specific protein targets, such as G protein-coupled receptors (GPCRs). These findings open new avenues for the design of peptide-based drugs with improved pharmacokinetic properties. Furthermore, the compound's potential as a building block for peptidomimetics—molecules that mimic the structure and function of peptides—is being explored, which could lead to breakthroughs in the treatment of diseases such as cancer and metabolic disorders.

The safety and toxicity profile of 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid have also been subjects of recent research. Toxicological assessments indicate that the compound is well-tolerated in cell culture models, with no significant cytotoxic effects observed at concentrations typically used in peptide synthesis. However, further studies are needed to evaluate its long-term safety and potential side effects in vivo. These investigations are crucial for ensuring the compound's suitability for pharmaceutical applications.

In conclusion, 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutyl)acetic acid (CAS: 2172396-59-5) represents a versatile and promising tool in chemical biology and drug discovery. Its applications in peptide synthesis, therapeutic development, and peptidomimetic design highlight its potential to advance the field. Ongoing research aims to optimize its synthesis, explore its biological activities, and assess its safety, paving the way for its broader use in medicinal chemistry. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.